Cas no 1696101-38-8 (2-cycloheptyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 2-cycloheptyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1696101-38-8
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 5920100
• PubChem ID: 136841259
• Update Time: 2025-06-09

2-cycloheptyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-cycloheptyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• EN300-1119388
• 1696101-38-8
• 2-cycloheptyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C13H21N3/c1-2-4-7-11(6-3-1)12-10-13-14-8-5-9-16(13)15-12/h10-11,14H,1-9H2
• InChI Key： DVDZEALIYMEYEF-UHFFFAOYSA-N
• SMILES： N12CCCNC1=CC(C1CCCCCC1)=N2

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.8Ų

Additional information on 2-cycloheptyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Recent Advances in the Study of 2-cycloheptyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 1696101-38-8)

The compound 2-cycloheptyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 1696101-38-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold, characterized by a pyrazolo[1,5-a]pyrimidine core and a cycloheptyl substituent, has shown promising activity in modulating various biological targets. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and structure-activity relationships (SAR) to optimize its efficacy and selectivity.

One of the key areas of research involves the exploration of 2-cycloheptyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine as a kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that this compound exhibits inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These findings suggest its potential as a lead compound for the development of novel kinase-targeted therapies.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's role in modulating G-protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in signal transduction and are important drug targets. Molecular docking studies have revealed that 2-cycloheptyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine can bind to specific GPCRs with high affinity, potentially offering new avenues for the treatment of neurological and cardiovascular diseases. Further in vivo studies are needed to validate these findings and assess the compound's pharmacokinetic and safety profiles.

The synthetic accessibility of 2-cycloheptyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has also been a focus of recent research. Several efficient synthetic routes have been reported, including multi-component reactions and catalytic cyclization strategies. These methods not only improve the yield and purity of the compound but also enable the introduction of diverse functional groups for SAR studies. The development of scalable synthetic protocols is crucial for advancing this compound into preclinical and clinical stages.

Despite the promising results, challenges remain in optimizing the compound's bioavailability and reducing off-target effects. Researchers are employing computational modeling and medicinal chemistry approaches to design derivatives with improved drug-like properties. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 2-cycloheptyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 1696101-38-8) represents a versatile scaffold with significant potential in drug discovery. Its dual activity as a kinase inhibitor and GPCR modulator, coupled with advances in synthetic methodologies, positions it as a promising candidate for further development. Continued research efforts will be essential to fully unlock its therapeutic potential and address the remaining challenges in its clinical translation.